Cas no 2228174-49-8 ({1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine
• CAS No: 2228174-49-8
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 6395268
• PubChem ID: 165807773
• Update Time: 2025-10-22

{1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine
• 2228174-49-8
• EN300-1904101
• {1-[(2-bromo-4-methylphenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C12H16BrN/c1-9-2-3-10(11(13)6-9)7-12(8-14)4-5-12/h2-3,6H,4-5,7-8,14H2,1H3
• InChI Key： GMMBJYHQYTWSRE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1CC1(CN)CC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine

Introduction to {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228174-49-8)

{1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine, identified by the CAS registry number 2228174-49-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound is characterized by its bicyclic framework, which includes a cyclopropane ring fused with a benzene ring, and a bromine substituent at the 2-position of the phenyl group. The presence of a methyl group at the 4-position of the phenyl ring adds further complexity to its structure, making it a subject of interest for both academic and industrial applications.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing scalability. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most notable applications of {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine is in the field of medicinal chemistry. Its unique structure allows for interactions with various biological targets, making it a promising candidate for drug development. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its medicinal applications, this compound has also found utility in materials science. Its rigid bicyclic structure contributes to its stability under harsh conditions, making it suitable for use in high-performance polymers and advanced composites. Recent research has focused on incorporating this compound into polymer matrices to enhance mechanical strength and thermal resistance.

The environmental impact of {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine has also been a topic of interest. Studies have examined its biodegradability and toxicity profiles, with findings suggesting that it poses minimal risk to aquatic ecosystems when used responsibly. These findings are crucial for ensuring sustainable practices in its production and application.

Looking ahead, ongoing research aims to further elucidate the electronic properties of this compound, particularly its potential as a semiconductor material. Initial experiments have shown promise in optoelectronic applications, paving the way for its integration into next-generation electronic devices.

In conclusion, {1-(2-bromo-4-methylphenyl)methylcyclopropyl}methanamine (CAS No. 2228174-49-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation.